Cas no 16530-69-1 (3-Bromo-2-heptene)
3-Bromo-2-heptene structure
Product Name:3-Bromo-2-heptene
CAS No:16530-69-1
MF:C7H13Br
MW:177.082121610641
CID:2658496
Update Time:2023-08-06
3-Bromo-2-heptene Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-heptene
- 3-bromohept-2-ene
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- Inchi: 1S/C7H13Br/c1-3-5-6-7(8)4-2/h4H,3,5-6H2,1-2H3/b7-4-
- InChI Key: JBJUWJWTEGZPCO-DAXSKMNVSA-N
- SMILES: Br/C(=C\C)/CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 74.5
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.1702 (estimate)
- Melting Point: -98°C (estimate)
- Boiling Point: 161.96°C (estimate)
- Refractive Index: 1.4019 (estimate)
3-Bromo-2-heptene Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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